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Homosalate: A Technical Guide for Cosmetic
Formulation
For Researchers, Scientists, and Drug Development Professionals

Introduction
Homosalate, an organic compound belonging to the salicylate class of chemicals, is a widely

utilized UVB filter in sunscreen and other personal care products.[1] Its primary function is to

absorb ultraviolet B (UVB) radiation in the 295-315 nm range, thereby protecting the skin from

the harmful effects of sun exposure, including sunburn and an increased risk of skin cancer.[2]

Beyond its role as a UV absorber, homosalate also serves as an effective solvent for other

crystalline UV filters, enhancing the overall stability and aesthetic qualities of cosmetic

formulations.[1] This technical guide provides an in-depth overview of the physical and

chemical specifications of cosmetic-grade homosalate, along with detailed experimental

protocols for its analysis, to assist researchers and formulation scientists in its effective and

safe use.

Physical and Chemical Specifications
A comprehensive understanding of the physicochemical properties of homosalate is essential

for its successful incorporation into cosmetic formulations. These properties influence its

solubility, stability, and overall performance as a UV filter.
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Table 1: General and Physical Properties of Homosalate
Property Value Reference

Chemical Name
3,3,5-Trimethylcyclohexyl 2-

hydroxybenzoate
[1]

INCI Name Homosalate -

CAS Number 118-56-9 [1]

Molecular Formula C₁₆H₂₂O₃

Molecular Weight 262.34 g/mol

Appearance
Clear, colorless to pale yellow

viscous liquid

Odor
Slight, characteristic minty

odor

Table 2: Quantitative Physical and Chemical Data for
Homosalate

Parameter Specification Reference

Purity (by HPLC) ≥ 98% -

Refractive Index (20°C) 1.516 - 1.519 -

Specific Gravity (25°C) 1.049 - 1.053 -

UV Absorbance (1% w/v in

Methanol)
Max. absorbance at 306 nm

Solubility

Insoluble in water; Miscible

with common emollients and

ethanol

Boiling Point 181-185°C

Melting Point < -20°C
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Experimental Protocols
Accurate and reproducible analytical methods are crucial for verifying the quality and

performance of homosalate in cosmetic formulations. The following section details key

experimental protocols.

Determination of Purity by High-Performance Liquid
Chromatography (HPLC)
This method is for the quantitative determination of homosalate in raw materials and finished

cosmetic products.

A. Instrumentation and Materials

High-Performance Liquid Chromatograph (HPLC) with a Diode Array Detector (DAD)

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Methanol (HPLC grade)

Water (HPLC grade)

Acetic Acid (glacial)

Homosalate reference standard

Volumetric flasks, pipettes, and syringes

Syringe filters (0.45 µm)

B. Chromatographic Conditions

Mobile Phase: Methanol and 0.5% Acetic Acid in Water (80:20 v/v)

Flow Rate: 1.0 mL/min

Column Temperature: 20°C
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Detection Wavelength: 313 nm

Injection Volume: 10 µL

C. Preparation of Standard Solutions

Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 100 mg of

homosalate reference standard into a 100 mL volumetric flask. Dissolve in and dilute to

volume with methanol.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock standard solution with the mobile phase to achieve concentrations ranging from 10

µg/mL to 250 µg/mL.

D. Preparation of Sample Solutions

Accurately weigh an appropriate amount of the cosmetic product (e.g., 250 mg) into a 100

mL volumetric flask.

Add approximately 70 mL of a 0.1% acetic acid in methanol solution and sonicate for 15

minutes to extract the homosalate.

Allow the solution to cool to room temperature and dilute to volume with the extraction

solution.

Centrifuge a portion of the solution and filter the supernatant through a 0.45 µm syringe filter

into an HPLC vial.

E. Analysis

Inject the standard solutions to generate a calibration curve.

Inject the sample solution.

Quantify the amount of homosalate in the sample by comparing its peak area to the

calibration curve.

Measurement of Specific Gravity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b147027?utm_src=pdf-body
https://www.benchchem.com/product/b147027?utm_src=pdf-body
https://www.benchchem.com/product/b147027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is based on the principles of the ASTM D1480 standard test method.

A. Instrumentation and Materials

Bingham Pycnometer

Constant temperature water bath

Analytical balance (accurate to 0.1 mg)

Thermometer

Cleaning solvents (e.g., acetone, isopentane)

B. Procedure

Thoroughly clean and dry the pycnometer.

Weigh the empty pycnometer and record the mass.

Fill the pycnometer with the homosalate sample, ensuring no air bubbles are present.

Place the filled pycnometer in the constant temperature water bath set to 25°C and allow it to

equilibrate.

Once equilibrated, carefully remove any excess sample from the pycnometer's capillary.

Wipe the outside of the pycnometer dry and weigh it. Record the mass.

Calculate the specific gravity using the appropriate formula, taking into account the

calibration factor of the pycnometer.

Measurement of Refractive Index
This protocol follows the principles of the ASTM D1218 standard test method.

A. Instrumentation and Materials

Abbe-type refractometer with a temperature-controlled prism
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Light source (e.g., sodium lamp)

Reference liquids of known refractive index for calibration

Lens paper and suitable solvent for cleaning

B. Procedure

Calibrate the refractometer using a reference liquid with a known refractive index at 20°C.

Ensure the refractometer prism is clean and dry.

Apply a few drops of the homosalate sample onto the prism surface.

Close the prism and allow the sample to reach the set temperature of 20°C.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the center of the crosshairs.

Read and record the refractive index from the instrument's scale.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate key relationships and workflows relevant to the formulation

and analysis of homosalate.
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Core functionalities of homosalate in cosmetic formulations.
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Workflow for the HPLC analysis of homosalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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